5-[3,4-Bis(benzyloxy)-5-nitrophenyl]-2H-tetrazole

• CAS No.: 923287-98-3
• Molecular Formula: C21H17N5O4
• Molecular Weight: 403.4 g/mol
• IUPAC Name: 5-[3-nitro-4,5-bis(phenylmethoxy)phenyl]-2H-tetrazole
• InChI: InChI=1S/C21H17N5O4/c27-26(28)18-11-17(21-22-24-25-23-21)12-19(29-13-15-7-3-1-4-8-15)20(18)30-14-16-9-5-2-6-10-16/h1-12H,13-14H2,(H,22,23,24,25)
• InChI Key: UCIIVUFBQXKBPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC(=CC(=C2OCC3=CC=CC=C3)[N+](=O)[O-])C4=NNN=N4

Description

5-[3,4-Bis(benzyloxy)-5-nitrophenyl]-2H-tetrazole is a useful research compound. Its molecular formula is C21H17N5O4 and its molecular weight is 403.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3,4-bis-benzyloxy-5-nitro-benzonitrile (0.54 g, 1.50 mmol), sodium azide (0.15 g, 2.25 mmol) and ammonium chloride (0.12 g, 2.25 mmol) in dimethylformamide (3 mL) was stirred at 85° C. for 20 hours. After cooling to room temperature, the reaction mixture was poured onto water (30 mL) and acidified with dilute hydrochloric acid. The resulting precipitate was collected, washed with water and dried to yield 5-(3,4-bis-benzyloxy-5-nitro-phenyl)-2H-tetrazole, 0.53 g (87%).